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Compound of Interest

Compound Name: Famphur

Cat. No.: B1672047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Famphur is an organophosphate insecticide and acaricide used primarily in veterinary

medicine to control parasites in livestock.[1] Due to its potential toxicity, regulatory bodies

worldwide have established maximum residue limits (MRLs) for famphur in food products

derived from treated animals.[1] Accurate monitoring of these residues is crucial to ensure food

safety and compliance with regulations. High-purity famphur reference materials are essential

for the development, validation, and routine application of analytical methods for the

quantitative determination of famphur residues in various matrices.[1]

These application notes provide detailed protocols for the analysis of famphur using high-

performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-

MS), common analytical techniques in residue analysis.[2]
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Property Value

Chemical Name
O-[4-[(dimethylamino)sulfonyl]phenyl] O,O-

dimethyl phosphorothioate

CAS Number 52-85-7[3][4]

Molecular Formula C₁₀H₁₆NO₅PS₂[3][4]

Molecular Weight 325.34 g/mol [3][4]

Appearance Crystalline powder[2]

Experimental Protocols
Analysis of Famphur in Honey by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol is based on a validated method for the determination of famphur residues in

honey.

a. Sample Preparation (Solid-Phase Extraction - SPE)

A solid-phase extraction (SPE) method is employed to isolate famphur from the complex

honey matrix.
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Caption: Solid-Phase Extraction (SPE) workflow for famphur in honey.
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Detailed Protocol:

Weigh 5 g of honey into a 50 mL centrifuge tube.

Add 10 mL of deionized water and vortex until the honey is completely dissolved.

Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized

water.

Load the dissolved honey sample onto the SPE cartridge at a flow rate of approximately 1-

2 mL/min.

Wash the cartridge with 5 mL of deionized water to remove sugars and other polar

interferences.

Dry the cartridge under vacuum for 10 minutes.

Elute the famphur with 10 mL of ethyl acetate.

Collect the eluate and evaporate it to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of ethyl acetate for GC-MS analysis.

b. GC-MS Instrumentation and Conditions

Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

GC Column: DB-35 MS, 30 m x 0.20 mm i.d., 0.33 µm film thickness (or equivalent).[1]

Injector: Splitless mode, 250°C.

Oven Temperature Program:

Initial temperature: 80°C, hold for 1 min.

Ramp 1: 20°C/min to 200°C.

Ramp 2: 5°C/min to 280°C, hold for 5 min.
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Carrier Gas: Helium at a constant flow of 1.0 mL/min.

MS Interface Temperature: 280°C.

Ion Source Temperature: 230°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Quantification Ion: m/z 218.

Qualifier Ions: m/z 125, 109.

c. Calibration

Prepare a series of calibration standards of high-purity famphur in ethyl acetate (e.g., 5, 10,

20, 50, 100 ng/mL). Inject these standards into the GC-MS system and construct a calibration

curve by plotting the peak area of the quantification ion against the concentration.

Analysis of Famphur in Milk by High-Performance Liquid
Chromatography (HPLC)
This protocol provides a general framework for the analysis of famphur in milk, which can be

adapted and validated using a high-purity famphur reference standard.

a. Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a streamlined

approach for pesticide residue analysis in food matrices.

Workflow Diagram:
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QuEChERS Sample Preparation
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Caption: QuEChERS workflow for famphur analysis in milk.
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Detailed Protocol:

Place 10 mL of cold milk into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

Cap the tube and vortex vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube

containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA).

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 2 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

b. HPLC Instrumentation and Conditions

Instrumentation: A high-performance liquid chromatograph with a UV or Diode Array Detector

(DAD).

HPLC Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio

should be optimized for best separation.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Injection Volume: 20 µL.

Detection Wavelength: 254 nm (or optimized wavelength based on the UV spectrum of

famphur).
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c. Calibration

Prepare a series of calibration standards of high-purity famphur in acetonitrile (e.g., 0.1, 0.5, 1,

5, 10 µg/mL). Inject these standards into the HPLC system and construct a calibration curve by

plotting the peak area against the concentration.

Data Presentation
The following table summarizes representative performance data for the GC-MS method for

famphur analysis in honey.

Parameter Value Reference

Linearity Range 5 - 50 ng/g [1]

Correlation Coefficient (r²) > 0.99 [1]

Limit of Detection (LOD) 2 ng/g [1]

Limit of Quantification (LOQ) 5 ng/g [1]

Recovery 63.7 - 118.4% [1]

Precision (RSD%) 1.0 - 27.7% [1]

Signaling Pathway
Famphur, like other organophosphates, acts as a cholinesterase inhibitor. The following

diagram illustrates this mechanism of action.
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Mechanism of Action of Famphur
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Caption: Famphur inhibits acetylcholinesterase, leading to acetylcholine accumulation.

Disclaimer: These protocols are intended as a guide and may require optimization for specific

laboratory conditions, instrumentation, and matrices. Method validation should be performed to

ensure accuracy, precision, and reliability of the results. Always handle high-purity reference

materials and chemicals with appropriate safety precautions.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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